Cas no 2168405-39-6 (1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane)
1-(Bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane is a highly functionalized bicyclic compound featuring both bromomethyl and fluoro substituents on a strained [1.1.1]pentane scaffold. Its unique structure makes it a valuable intermediate in medicinal chemistry and materials science, particularly for the synthesis of bioisosteres and rigid spacers. The bromomethyl group offers reactivity for further functionalization via nucleophilic substitution or cross-coupling reactions, while the fluorine atom enhances metabolic stability and binding affinity in drug design. The bicyclo[1.1.1]pentane core provides steric constraint, enabling the exploration of three-dimensional chemical space. This compound is particularly useful in the development of novel pharmaceuticals and agrochemicals.
![1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane structure](https://ossimg.kuujia.com/scimg/2168500/2168405-39-6x500.png)
2168405-39-6 structure
Product Name:1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
CAS No:2168405-39-6
MF:C6H8BrF
MW:179.030124664307
MDL:MFCD31705866
CID:4711218
PubChem ID:135392819
Update Time:2025-10-06
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane Chemical and Physical Properties
Names and Identifiers
-
- 1-(Bromomethyl)-3-fluorobicyclo[1.1.1]pentane
- 1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
- MFCD31705866
- CS-0172780
- PS-20710
- P21082
- SB40942
- 2168405-39-6
- SY324235
-
- MDL： MFCD31705866
- Inchi： 1S/C6H8BrF/c7-4-5-1-6(8,2-5)3-5/h1-4H2
- InChI Key： LREJOZOABGRTBC-UHFFFAOYSA-N
- SMILES： BrCC12CC(C1)(C2)F
Computed Properties
- Exact Mass: 177.97934g/mol
- Monoisotopic Mass: 177.97934g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 1.9
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM326488-100mg |
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane |
2168405-39-6 | 0.85 | 100mg |
$970 | 2021-08-18 | |
| Chemenu | CM326488-250mg |
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane |
2168405-39-6 | 0.85 | 250mg |
$1455 | 2021-08-18 | |
| Chemenu | CM326488-1g |
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane |
2168405-39-6 | 0.85 | 1g |
$2425 | 2021-08-18 | |
| Chemenu | CM326488-5g |
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane |
2168405-39-6 | 0.85 | 5g |
$7275 | 2021-08-18 | |
| Chemenu | CM326488-100mg |
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane |
2168405-39-6 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM326488-250mg |
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane |
2168405-39-6 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM326488-1g |
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane |
2168405-39-6 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM326488-5g |
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane |
2168405-39-6 | 95%+ | 5g |
$*** | 2023-03-29 | |
| abcr | AB546070-100 mg |
1-(Bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane; . |
2168405-39-6 | 100MG |
€1,692.00 | 2023-04-13 | ||
| Chemenu | CM326488-500mg |
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane |
2168405-39-6 | 95%+ | 500mg |
$*** | 2023-03-29 |
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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